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Compound of Interest

Compound Name:
Ethyl 3-(2,4-

difluorophenyl)acrylate

Cat. No.: B152539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 3-(2,4-difluorophenyl)acrylate is a fluorinated aromatic acrylate ester with potential

applications in medicinal chemistry and materials science. This technical guide provides a

comprehensive overview of its chemical identifiers, physicochemical properties, a plausible

synthetic route, and its potential, though not yet fully elucidated, role in drug discovery as an

intermediate for biologically active compounds. The general biological relevance of related

acrylate derivatives is also discussed to provide context for future research.

Chemical Identifiers and Physicochemical
Properties
Ethyl 3-(2,4-difluorophenyl)acrylate is a distinct chemical entity with the following identifiers:
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Identifier Value Source

CAS Number 134672-68-7 [1]

Chemical Formula C₁₁H₁₀F₂O₂ [1]

Molecular Weight 212.196 g/mol [1]

IUPAC Name
Ethyl 3-(2,4-

difluorophenyl)prop-2-enoate
N/A

Canonical SMILES CCOC(=O)C=Cc1ccc(c(c1)F)F N/A

InChI Key
CIDYGTPEQJOLBL-

GQCTYLIASA-N
[1]

Precise experimental data for the physical properties of Ethyl 3-(2,4-difluorophenyl)acrylate
are not readily available in the public domain. However, based on the properties of the parent

compound, ethyl acrylate, the following are estimated characteristics:

Property Value (for Ethyl Acrylate) Notes

Appearance Colorless liquid
The difluorophenyl group may

impart a slight color.

Melting Point -71 °C
Expected to be different for the

title compound.

Boiling Point 99.4 °C

Expected to be significantly

higher due to increased

molecular weight and polarity.

Density 0.9405 g/mL
Likely to be higher for the title

compound.

Solubility 1.5 g/100 mL in water

Solubility in water is expected

to be lower due to the

hydrophobic difluorophenyl

group. It is expected to be

soluble in common organic

solvents.
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Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Ethyl 3-(2,4-
difluorophenyl)acrylate is not widely published, a plausible and commonly employed method

for synthesizing similar α,β-unsaturated esters is the Horner-Wadsworth-Emmons reaction.

Proposed Synthetic Pathway: Horner-Wadsworth-
Emmons Reaction
This reaction involves the condensation of an aldehyde with a phosphonate ylide, which is

generated in situ from a phosphonate ester and a base.

2,4-Difluorobenzaldehyde

Ethyl 3-(2,4-difluorophenyl)acrylate

Condensation

Triethyl phosphonoacetate

Phosphonate Ylide
(Intermediate)

Deprotonation

Sodium Hydride (NaH)
in THF
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Caption: Proposed Horner-Wadsworth-Emmons synthesis of Ethyl 3-(2,4-
difluorophenyl)acrylate.

Experimental Protocol (Hypothetical)
Preparation of the Ylide: In a flame-dried, three-necked round-bottom flask equipped with a

magnetic stirrer, a dropping funnel, and a nitrogen inlet, suspend sodium hydride (1.2

equivalents) in anhydrous tetrahydrofuran (THF). Cool the suspension to 0 °C in an ice bath.

Add triethyl phosphonoacetate (1.1 equivalents) dropwise via the dropping funnel. Allow the

mixture to stir at 0 °C for 30 minutes and then at room temperature for 1 hour until the

evolution of hydrogen gas ceases, indicating the formation of the phosphonate ylide.

Condensation Reaction: Dissolve 2,4-difluorobenzaldehyde (1.0 equivalent) in anhydrous

THF and add it dropwise to the ylide solution at 0 °C. After the addition is complete, allow the

reaction mixture to warm to room temperature and stir for 12-24 hours.

Work-up and Purification: Quench the reaction by the slow addition of saturated aqueous

ammonium chloride solution. Extract the aqueous layer with ethyl acetate (3 x 50 mL).

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure. The crude product can be purified by column

chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to

afford the pure Ethyl 3-(2,4-difluorophenyl)acrylate.

Applications in Drug Development and Biological
Relevance
Direct evidence of the biological activity or application of Ethyl 3-(2,4-difluorophenyl)acrylate
in drug development is limited in publicly accessible literature. However, the acrylate moiety

and the difluorophenyl group are present in numerous biologically active compounds,

suggesting that this molecule could serve as a valuable intermediate in medicinal chemistry.

Acrylate derivatives are known to participate in Michael additions, a key reaction in the

formation of carbon-carbon and carbon-heteroatom bonds, making them versatile building

blocks for more complex molecules. Phenylacetate and styrene derivatives, which share

structural similarities, are known for their extensive biological activities.[2]
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Furthermore, related acrylate-based compounds have been investigated for their potential as:

Anticancer Agents: Certain 3-phenylacrylate derivatives have shown antiproliferative activity.

For instance, some analogs of combretastatin containing a 3-(4-chlorophenyl)acrylate

scaffold have demonstrated cytotoxic effects against breast cancer cell lines.[3][4]

Antiviral Agents: Some ethyl 2-cyano-3-substituted-amino-3-[2-(4-fluorophenyl)-ethylamino]-

acrylates have shown moderate activity against the Tobacco mosaic virus.[5]

Pharmaceutical Coatings: Copolymers of ethyl acrylate and methacrylic acid are used as

enteric coatings for pharmaceutical tablets due to their pH-dependent solubility.[6]

Potential Workflow for Investigating Biological Activity
The following workflow illustrates a potential path for researchers to explore the biological

relevance of Ethyl 3-(2,4-difluorophenyl)acrylate and its derivatives.
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Caption: A logical workflow for the discovery of new drug candidates starting from Ethyl 3-(2,4-
difluorophenyl)acrylate.

Conclusion
Ethyl 3-(2,4-difluorophenyl)acrylate is a chemical compound with established identifiers and

a plausible synthetic route. While direct data on its physical properties and biological activity

are scarce, its structural motifs suggest it is a promising starting material or intermediate for the

synthesis of novel compounds with potential applications in drug discovery and materials

science. Further research is warranted to fully characterize this compound and explore its utility

in these fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cymitquimica.com [cymitquimica.com]

2. Ethyl 3-(2,4-difluorophenoxy)-2-(4-methoxyphenyl)acrylate - PMC [pmc.ncbi.nlm.nih.gov]

3. Novel Acrylate-Based Derivatives: Design, Synthesis, Antiproliferative Screening, and
Docking Study as Potential Combretastatin Analogues - PMC [pmc.ncbi.nlm.nih.gov]

4. researchgate.net [researchgate.net]

5. researchgate.net [researchgate.net]

6. US5380790A - Process for the preparation of acrylic polymers for pharmaceutical coatings
- Google Patents [patents.google.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 3-(2,4-
difluorophenyl)acrylate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152539#ethyl-3-2-4-difluorophenyl-acrylate-cas-
number-and-identifiers]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b152539?utm_src=pdf-body
https://www.benchchem.com/product/b152539?utm_src=pdf-body
https://www.benchchem.com/product/b152539?utm_src=pdf-body
https://www.benchchem.com/product/b152539?utm_src=pdf-custom-synthesis
https://cymitquimica.com/products/10-F235297/ethyl-3-24-difluorophenylacrylate/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2960068/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10586439/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10586439/
https://www.researchgate.net/publication/374571839_Novel_Acrylate-Based_Derivatives_Design_Synthesis_Antiproliferative_Screening_and_Docking_Study_as_Potential_Combretastatin_Analogues
https://www.researchgate.net/publication/289557623_Synthesis_and_Bioactivity_of_Ethyl_2-Cyano-3-substituted-amino-32-4-fluorophenyl-ethylamino-acrylates
https://patents.google.com/patent/US5380790A/en
https://patents.google.com/patent/US5380790A/en
https://www.benchchem.com/product/b152539#ethyl-3-2-4-difluorophenyl-acrylate-cas-number-and-identifiers
https://www.benchchem.com/product/b152539#ethyl-3-2-4-difluorophenyl-acrylate-cas-number-and-identifiers
https://www.benchchem.com/product/b152539#ethyl-3-2-4-difluorophenyl-acrylate-cas-number-and-identifiers
https://www.benchchem.com/product/b152539#ethyl-3-2-4-difluorophenyl-acrylate-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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